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Compound of Interest

Compound Name: Sodium metaborate

Cat. No.: B1199293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium metaborate (CAS 7775-
19-1), focusing on its chemical properties, synthesis, analytical methods, and known biological
interactions. The information is presented to support research and development activities.

Chemical and Physical Properties

Sodium metaborate is an inorganic compound with the chemical formula NaBO:-. It is a white,
crystalline solid that is soluble in water.[1] The anhydrous form is hygroscopic. It is
commercially available in various hydrated forms, with the tetrahydrate and dihydrate being
common.

Table 1: Physicochemical Properties of Sodium Metaborate
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Property Value Reference(s)
CAS Number 7775-19-1 [1]
Molecular Formula NaBO: [2]
Molecular Weight 65.80 g/mol [2]
Appearance White crystalline solid [1]
Melting Point 966 °C (1771 °F; 1239 K) 2]
Boiling Point 1434 °C (2613 °F; 1707 K) [2]
Density 2.464 g/cm3 (anhydrous) [2]

16.4 g/100 mL (0 °C)28.2
Solubility in Water g/100 mL (25 °C)125.2 g/100 [2]
mL (100 °C)

Synthesis of Sodium Metaborate

Sodium metaborate can be synthesized through several methods, primarily involving the
reaction of a boron source with a sodium source.

Synthesis from Borax and Sodium Hydroxide

A common laboratory and industrial method for preparing sodium metaborate involves the
reaction of borax (sodium tetraborate) with sodium hydroxide.[3]

Experimental Protocol:

o Reactant Preparation: Prepare an aqueous solution of anhydrous borax (NazB40O~7) and
sodium hydroxide (NaOH). A typical molar ratio is 1:2 (borax:NaOH).

» Reaction: Heat the solution to 90°C with continuous stirring.

e Reaction Time: Maintain the reaction temperature for 150 minutes to ensure complete
conversion to sodium metaborate tetrahydrate (NaB(OH)4-2H20).[4][5]
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o Crystallization: Allow the solution to cool to room temperature to induce crystallization of the
sodium metaborate hydrate.

« Isolation and Drying: Filter the crystals from the solution and dry them at a temperature
below 50°C to prevent dehydration.

e Anhydrous Form: To obtain the anhydrous form, the hydrated salt can be heated to 270°C in
a vacuum.[2]

Logical Relationship of Boron Compounds in Synthesis
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Fig. 1: Relationship of Boron Compounds in Synthesis

Click to download full resolution via product page

Caption: Relationship of key reactants in the synthesis of sodium metaborate.

Alternative Synthesis Methods

» Fusion Method: This involves fusing sodium carbonate with boron oxide at high
temperatures.[2]

 Ultrasonic Irradiation: The reaction of borax and sodium hydroxide can be accelerated using
ultrasonic irradiation, which can optimize reaction parameters like temperature and water
content.[6]

Analytical Methods for Sodium Metaborate

The purity and concentration of sodium metaborate can be determined using various
analytical techniques.
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Titrimetric Analysis

A common method for the quantitative analysis of borates is acid-base titration. This method is
based on the conversion of the borate to boric acid, which is then titrated with a standard base
in the presence of a polyhydric alcohol like mannitol.

Experimental Protocol for Titration:

o Sample Preparation: Accurately weigh a sample of sodium metaborate and dissolve it in
deionized water.

 Acidification: Add a slight excess of a standard acid (e.g., 0.5 N HCI) to convert the
metaborate to boric acid. The reaction is: NaBOz + HCI + H20 — H3BOs + NaCl.

o Removal of Carbon Dioxide: Gently boil the solution to remove any dissolved carbon dioxide,
which can interfere with the endpoint.

o Addition of Mannitol: Cool the solution and add mannitol. Mannitol forms a stable complex
with boric acid, increasing its acidity and allowing for a sharp titration endpoint.

« Titration: Titrate the solution with a standardized sodium hydroxide (NaOH) solution to a
phenolphthalein endpoint. The color change from colorless to pink indicates the endpoint.

o Calculation: The concentration of sodium metaborate in the original sample can be
calculated from the volume of NaOH used.

Experimental Workflow for Titrimetric Analysis
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Fig. 2: Workflow for Titrimetric Analysis
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Caption: Step-by-step workflow for the titrimetric analysis of sodium metaborate.
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Spectroscopic and Other Analytical Methods

o Fourier Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the
characteristic B-O bond vibrations in the metaborate structure.

o X-ray Diffraction (XRD): XRD is a powerful tool for characterizing the crystalline structure of
sodium metaborate and its hydrates.

Biological Activity and Signaling Pathways

The biological effects of boron compounds are an active area of research. While specific
studies on the direct interaction of sodium metaborate (CAS 7775-19-1) with signaling
pathways are limited, research on related boron compounds, such as sodium tetraborate and
boric acid, provides insights into the potential biological roles of the borate ion. It is crucial to
note that the biological effects of different borate species can vary.

Distinction from Other Boron Compounds

It is important to differentiate sodium metaborate from other commonly studied boron
compounds:

e Sodium Tetraborate (Borax): Has the formula NazB40O7-10H20. Studies on sodium
tetraborate have suggested effects on intracellular signaling related to cardiac hypertrophy.

[1][7]

e Boric Acid: Has the formula HsBOs. Research has explored its effects on various cellular
processes, including potential interactions with the SEMA3A/PLXNAL1/NRP1 signaling
pathway in glioblastoma cells.[8]

Potential for Interaction with Signaling Pathways

While direct evidence for sodium metaborate is scarce, studies on other boron-containing
compounds suggest that the borate ion can influence cellular processes. For instance, sodium
pentaborate pentahydrate has been shown to modulate the Hippo signaling pathway in
colorectal cancer cell lines.[9]

Example of a Borate Derivative's Effect on the Hippo Signaling Pathway
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Fig. 3: Hippo Pathway Modulation by a Boron Derivative*

Click to download full resolution via product page

Caption: *This diagram illustrates the effect of sodium pentaborate pentahydrate on the Hippo
pathway and is for informational purposes only.[9]

Applications in Research and Development

Sodium metaborate serves as a versatile compound in various research and industrial
applications:

e Precursor for Sodium Borohydride: It is a key starting material in the synthesis of sodium
borohydride (NaBHa4), a widely used reducing agent.[2]
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o Buffer Solutions: Due to its alkaline nature, it is used in the preparation of buffer solutions to

control pH.

» Adhesive Formulations: It acts as a crosslinking agent in starch-based adhesives, modifying
viscosity and tack.[10][11]

» Textile Industry: Used as a stabilizer for hydrogen peroxide in bleaching processes.[11]

» Corrosion Inhibition: Incorporated into water treatment chemicals for its pH control and anti-
corrosive properties.[11]

Safety and Handling

Sodium metaborate is considered to have low acute toxicity. However, as with all chemicals, it
should be handled with appropriate personal protective equipment (PPE), including gloves and
safety glasses. Dust inhalation should be avoided. For detailed safety information, refer to the
Safety Data Sheet (SDS).

Table 2: Toxicological Data for Sodium Metaborate

Metric Value Species Route Reference(s)

LDso 2330 mg/kg Rat Oral [2]

This guide provides a foundational understanding of sodium metaborate for scientific and
research professionals. Further investigation into its specific biological activities and potential
therapeutic applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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